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Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxyoctaline Formate (CAS 65405-72-3) is a synthetic chemical compound primarily utilized
as a fragrance ingredient. This document provides a comprehensive technical overview of its
known properties, including chemical and physical characteristics, olfactory profile, and
available toxicological data. While its primary application is in the fragrance industry, this paper
consolidates the available scientific information to serve as a foundational resource for
researchers and professionals in various scientific disciplines. Due to the proprietary nature of
its commercial synthesis and the limited scope of publicly available research, this guide
focuses on established data and does not extrapolate to potential, unverified pharmaceutical
applications.

Chemical and Physical Properties

Oxyoctaline Formate is a semi-volatile ester of a substituted hexahydronaphthalene alcohol.
[1] Itis a clear to pale yellow liquid with a molecular formula of C1sH2402 and a molecular
weight of 236.3 g/mol .[1]
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Property Value Source
CAS Number 65405-72-3 [1][21[3]
Molecular Formula C15H2402 [1]
Molecular Weight 236.3 g/mol [1]
Appearance Clear to pale yellow liquid [1]
Boiling Point 288 °C [4]
Flash Point 132.22 °C (270 °F) [5]
Specific Gravity 1.030-1.035 @ 25 °C [5]
Refractive Index 1.502 - 1.505 @ 20 °C [5]
Vapor Pressure 0.0011 hPa [2]
Log P (o/w) 5 [2]

) 15mg/L @ 20 °C
Water Solubility (experimental) 5

Solubility Soluble in alcohol [5]

Olfactory Profile

Oxyoctaline Formate is characterized by a woody and ambery scent with dry, dusty, and
powdery nuances.[1] It is described as having a subtle olibanum-like character and is used in
perfumery to blend and support other woody notes, as well as to fix and modify the drydown of
fragrance compositions.[1]
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Olfactory Characteristic Description
Odor Type Woody, Ambery
] Dry, dusty, powdery, with a subtle olibanum-like
Odor Profile
character
Odor Strength Medium
Tenacity on Blotter 1 week

Synthesis and Manufacturing

Oxyoctaline Formate is a synthetic fragrance material developed by Givaudan.[1] While the
specific, industrial-scale synthesis protocols are proprietary, a plausible general workflow for
the synthesis of an ester like Oxyoctaline Formate involves the esterification of the

corresponding alcohol.

Reactants

(2,4a,5,8a-Tetramethyl-1,2,3,4,7,8-hexahydronaphthalen-1-ol) Formic Acid

Process

Acid-Catalyzed
Esterification

\/
Byproduct
Products
A4

Oxyoctaline Formate Water
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Caption: A generalized workflow for the synthesis of Oxyoctaline Formate.

Toxicological and Safety Data

The safety of Oxyoctaline Formate has been assessed for its use as a fragrance ingredient.
The Research Institute for Fragrance Materials (RIFM) has concluded that it is not genotoxic.[6]

Endpoint Result Species Source

Acute Oral Toxicity

>= 5000 mg/k Rat 3
(LD50) a/kg [3]
Skin Causes mild skin -
) o L Not specified [3]
Corrosion/Irritation irritation
Serious Eye ) o ]
o Mild eye irritation Rabbit [3]
Damage/Irritation
Genotoxicity Not genotoxic In vitro [6]
Phototoxicity Not phototoxic Guinea Pigs [6]
Photoallergenicity Not photoallergenic Guinea Pigs [6]

The substance is classified as very toxic to aquatic life with long-lasting effects.[3]

Stability and Reactivity

Oxyoctaline Formate is chemically stable under normal conditions.[1] It demonstrates good
stability in various consumer product bases, as detailed in the table below.
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Product Base pH Stability
Acid Cleaner 2 Moderate
Fabric Conditioner 3 Moderate
Antiperspirant 3.5 Poor
Shampoo 6 Medium
APC (All-Purpose Cleaner) 9 Medium
Fabric Detergent Liquid 9 Medium
Soap 10 Good
Powder Detergent 10.5 Good
Liquid Bleach 11 Poor

Regulatory Information

Regulatory Body/List

Status

IFRA (International Fragrance Association)

Not restricted under current standards (51st
Amendment)[1]

EU Allergen Listing

Not listed as one of the 26 declarable

allergens[1]

CLP/GHS Classification

Not classified as a sensitizer or toxic under
current ECHA listings[1]

Potential Research Directions

While Oxyoctaline Formate is well-characterized within the fragrance industry, its biological

activities beyond olfaction are largely unexplored in publicly accessible literature. The tetralin

moiety, a core structural feature of Oxyoctaline Formate, is present in some compounds with

reported biological activities, including potential anticancer properties.[7][8] However, it is

crucial to note that these findings are not directly applicable to Oxyoctaline Formate and any

investigation into its potential pharmacological effects would require dedicated research.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.scentspiracy.com/fragrance-ingredients/p/oxyoctaline-formiate
https://www.scentspiracy.com/fragrance-ingredients/p/oxyoctaline-formiate
https://www.scentspiracy.com/fragrance-ingredients/p/oxyoctaline-formiate
https://www.benchchem.com/product/b1582655?utm_src=pdf-body
https://www.benchchem.com/product/b1582655?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017121/
https://www.mdpi.com/1420-3049/16/4/3410
https://www.benchchem.com/product/b1582655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Future research could explore:
e The metabolic fate of Oxyoctaline Formate in biological systems.

e Screening for potential interactions with a broader range of biological targets beyond

olfactory receptors.

o Comparative studies with other tetralin derivatives to understand structure-activity

relationships.

Metabolic
Fate Studies

Oxyoctaline Formate Biological Target Potential New
(Known Fragrance Ingredient) Screening Applications
Structure-Activity

Relationship Studies

Click to download full resolution via product page

Caption: Potential avenues for future research on Oxyoctaline Formate.

Conclusion

Oxyoctaline Formate is a well-established synthetic fragrance ingredient with a
comprehensive, though narrowly focused, set of available data. Its properties are primarily
documented in the context of its application in perfumery. For the broader scientific community,
this compound represents a structurally interesting molecule with a tetralin core, a motif found
in various biologically active compounds. This technical whitepaper serves as a consolidated
source of current knowledge on Oxyoctaline Formate, highlighting the need for further
research to explore its properties beyond its current applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1582655?utm_src=pdf-body
https://www.benchchem.com/product/b1582655?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582655?utm_src=pdf-body
https://www.benchchem.com/product/b1582655?utm_src=pdf-body
https://www.benchchem.com/product/b1582655?utm_src=pdf-body
https://www.benchchem.com/product/b1582655?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Oxyoctaline Formiate (CAS 65405-72-3) — Synthetic Woody-Ambery Ingredient for
Perfumery — Scentspiracy [scentspiracy.com]

2. Oxyoctaline Formate | Givaudan [givaudan.com]

3. vigon.com [vigon.com]

4. tandfonline.com [tandfonline.com]

5. amber formate, 65405-72-3 [thegoodscentscompany.com]

6. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

7. New Thiazoline-Tetralin Derivatives and Biological Activity Evaluation - PMC
[pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Oxyoctaline Formate (CAS 65405-72-3): A Technical
Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582655#0xyoctaline-formate-cas-65405-72-3-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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